Cas no 5957-80-2 (Carnosol)

Carnosol is a potent inhibitor of ribosomal S6 kinase (RSK2) and can be used in gastric cancer-related research, with an IC50 value of about 5.5 μ M. Conclusion: carnosol is an Nrf2 activator, which increases the level of Nrf2 and promotes the expression of heme oxygenase 1 (HMOX1)

Carnosol structure

Product Name:Carnosol

CAS No:5957-80-2

Molecular Formula:C₂₀H₂₆O₄

Molecular Weight:330.4180

MDL:MFCD02752467

CID:46285

PubChem ID:329775081

Carnosol Properties

Names and Identifiers

- CARNOSOL
- 1,3,4,9,10,10AS-HEXAHYDRO-5,6-DIHYDROXY-1,1-DIMETHYL-7-ISO-PROPYL-2H-9S,4AR-(EPOXYMETHANO)PHENANTHREN-12-ONE
- 1,3,4,9,10AS-HEXAHYDRO-5,6-DIHYDROXY-1,1-DIMETHYL-7-ISO-PROPYL-2H-9S,4AR-(EPOXYMETHANO)PHENANTHREN-12-ONE
- 1,2,3,4,4A,9,10,10AS-OCTAHYDRO-5,6-DIHYDROXY-1,1-DIMETHYL-7-ISOPROPYL-9S, 4AR (EPOXYMETHANO)PHENANTHREN-12-ONE
- CARNOSOL(RG)
- 2H-9,4a-(Epoxymethano)phenanthren-12-one,1,3,4,9,10,10a-hexahydro-5,6-dihydroxy-1,1-dimethyl-7-(1-methylethyl)-,(4aR,9S,10aS)-
- CARNOSOL(P)(REQUEST QUOTE) PrintBack
- Picrosalvin
- [ "Picrosalvin" ]
- dihydroxy-isopropyl-dimethyl-[?]one
- MLS001097670
- HMS2271I04
- SMR000578093
- (1R)-3,4-Dihydroxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[6.6.2.01,10.02,7]hexadeca-2,4,6-tri
- 483O455CKD
- Carnosol, analytical standard
- 1,3,4,9,10,10aS-Hexahydro-5,6-dihydroxy-1,1-dimethyl-7-isopropyl-2H-9S,4aR-(epoxymethano)p
- Carnosol
- (1R)-3,4-Dihydroxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[6.6.2.01,10.02,7]hexadeca-2,4,6-trien-15-one
- 3,4-Dihydroxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[6.6.2.01,10.02,7]hexadeca-2,4,6-trien-15-one
- XUSYGBPHQBWGAD-UHFFFAOYSA-N
- SMP2_000248
- 11,12-Dihydroxy-7,20-epoxyabieta-8(14),9(11),12-trien-20-one
- NSC39143
- (1R,8S,10S)-3,4-dihydroxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[6.6.2.0^{1,10.0^{2,7]hexadeca-2,4,6-trien-15-one
- (1R,8S,10S)-3,4-dihydroxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[6.6.2.01,10.02,7]hexadeca-2,4,6-trien-15-one
- SCHEMBL18290355
- FT-0689376
- SR-01000946633
- MEGxp0_001119
- DTXSID30863665
- SR-01000946633-1
- NSC-39143
- HMS3649B03
- BCP20030
- CARNOSOL [HSDB]
- 1,3,4,9,10,10aS-Hexahydro-5,6-dihydroxy-1,1-dimethyl-7-isopropyl-2H-9S,4aR-(epoxymethano)phenanthren-12-one
- NSC 39143
- NS00126746
- 5957-80-2
- BRD-K67265981-001-01-5
- CCRIS 7122
- (1R,8S,10S)-3,4-dihydroxy-11,11-dimethyl-5-(propan-2-yl)-16-oxatetracyclo[6.6.2.0^{1,10}.0^{2,7}]hexadeca-2,4,6-trien-15-one
- AC-34727
- CARNOSOL [MI]
- 2H-9,4A-(EPOXYMETHANO)PHENANTHREN-12-ONE, 1,3,4,9,10,10A-HEXAHYDRO-5,6-DIHYDROXY-1,1-DIMETHYL-7-(1-METHYLETHYL)-, (4AR-(4A.ALPHA.,9.ALPHA.,10A.BETA.))-
- HY-N0643
- CHEBI:3429
- CS-0009670
- 2H-9,4a-(Epoxymethano)phenanthren-12-one, 1,3,4,9,10,10a-hexahydro-5,6-dihydroxy-1,1-dimethyl-7-(1-methylethyl)-, (4aR-(4aalpha,9alpha,10abeta))-
- (4aR,9S,10aS)-5,6-Dihydroxy-7-isopropyl-1,1-dimethyl-2,3,4,9,10,10a-hexahydro-1H-9,4a-(epoxymethano)phenanthren-12-one
- UNII-483O455CKD
- AKOS015897159
- MFCD02752467
- BDBM50213683
- 1ST40210
- PODOCARPA-8,11,13-TRIEN-17-OIC ACID, 7.BETA.,11,12-TRIHYDROXY-13-ISOPROPYL-, 17,7-LACTONE
- Q16634054
- CHEMBL218693
- CCG-208130
- HSDB 7680
- SCHEMBL42365
- DTXSID80904451
- 2H-9,4A-(EPOXYMETHANO)PHENANTHREN-12-ONE, 1,3,4,9,10,10A-HEXAHYDRO-5,6-DIHYDROXY-1,1-DIMETHYL-7-(1-METHYLETHYL)-, (4AR,9S,10AS)-
- C09069
- s9127
- CARNOSOL (CONSTITUENT OF ROSEMARY) [DSC]
- MLSMR
- DTXCID301333605
- (1R,8S,10S)-3,4-dihydroxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo(6.6.2.01,10.02,7)hexadeca-2,4,6-trien-15-one
- XUSYGBPHQBWGAD-PJSUUKDQSA-N
- DA-51592
- CARNOSOL (CONSTITUENT OF ROSEMARY)
- PODOCARPA-8,11,13-TRIEN-17-OIC ACID, 7BETA,11,12-TRIHYDROXY-13-ISOPROPYL-, 17,7-LACTONE
- (1R,8S,10S)-3,4-dihydroxy-11,11-dimethyl-5-(propan-2-yl)-16-oxatetracyclo(6.6.2.0^(1,10).0^(2,7))hexadeca-2,4,6-trien-15-one
- carnosol
- +Expand
- MDL： MFCD02752467
- InChIKey： XUSYGBPHQBWGAD-PJSUUKDQSA-N
- Inchi： 1S/C20H26O4/c1-10(2)11-8-12-13-9-14-19(3,4)6-5-7-20(14,18(23)24-13)15(12)17(22)16(11)21/h8,10,13-14,21-22H,5-7,9H2,1-4H3/t13-,14-,20+/m0/s1
- SMILES： O1C([C@@]23C4=C(C(=C(C([H])(C([H])([H])[H])C([H])([H])[H])C([H])=C4[C@]1([H])C([H])([H])[C@@]2([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C3([H])[H])O[H])O[H])=O

Computed Properties

Exact Mass: 330.183109g/mol
Surface Charge: 0
XLogP3: 4.4
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 330.183109g/mol
Monoisotopic Mass: 330.183109g/mol
Topological Polar Surface Area: 66.8Å²
Heavy Atom Count: 24
Complexity: 542
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 34
Surface Charge: 0
Molecular Weight: 330.4

Experimental Properties

LogP: 4.28690
PSA: 66.76000
Refractive Index: 1.606
Boiling Point: 524.8°C at 760 mmHg
Melting Point: 240～242℃
Vapor Pressure: 2.03X10-12 mm Hg at 25 °C (est)
Flash Point: 187 °C
Solubility: In water, 1,425 mg/L at 25 °C (est)
Color/Form: Powder
Solubility: Not determined
Density: 1.26

Carnosol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003P6E-1mg	Carnosol	5957-80-2	95%	1mg	$15.00	2024-04-22
A2B Chem LLC	AB71798-1mg	Carnosol	5957-80-2	95%	1mg	$14.00	2024-04-19
abcr	AB493930-5 mg	Carnosol, 98%; .	5957-80-2	98%	5mg	€118.50	2023-06-15
Ambeed	A833913-1mg	(4aR,9S,10aS)-5,6-Dihydroxy-7-isopropyl-1,1-dimethyl-2,3,4,9,10,10a-hexahydro-1H-9,4a-(epoxymethano)phenanthren-12-one	5957-80-2	95%	1mg	$18.0	2024-07-18
Apollo Scientific	BIM1253-5mg	Carnosol	5957-80-2		5mg	£60.00	2024-07-23
ChemScence	CS-0009670-5mg	Carnosol	5957-80-2	99.90%	5mg	$50.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0317-20mg	Carnosol	5957-80-2	98%	20mg	$60	2023-09-20
ChromaDex Standards	ASB-00003199-005-5mg	CARNOSOL	5957-80-2	%	5mg	$196.00
DC Chemicals	DCS-058-20 mg	Carnosol	5957-80-2	>98%, Standard References Grade	20mg	$280.0	2022-02-28
LKT Labs	C0267-1 mg	Carnosol	5957-80-2	≥98%	1mg	$64.90	2023-07-11

Carnosol Suppliers

Chengdu Biopurify Phytochemicals Ltd.

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(CAS:5957-80-2)

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ChengDu YiRui Bio-Technology CO., LTD

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(CAS:5957-80-2)

MR./MRS.:SU NA

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CHENG DOU NA KE LI Biotechnology Co., Ltd.

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(CAS:5957-80-2)

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NanJingqingYunbiologologyicaltecjnco，LTD

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(CAS:5957-80-2)

MR./MRS.:WANG JING LI

Phone:15251745733

Email:477691608@qq.com

SI CHUAN WEI KE QI Biotechnology Co., Ltd.

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(CAS:5957-80-2)

MR./MRS.:YANG YANG

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Email:2851167780@qq.com

Anpel

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(CAS:5957-80-2)

MR./MRS.:AN PU SHI YAN

Phone:15618996369

Email:shanpel@anpel.com.cn

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2. Contents

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3. Binuclear Cu(ii) coordination complex involving Cis-tetrathiafulvalene-bis-amido-2-pyridine-N-oxide as bi-anionic ligand: a robust molecular precursor toward magnetic conducting materials†

Fabrice Pointillart,Thomas Cauchy,Yann Le Gal,Stéphane Golhen,Olivier Cador,Lahcène Ouahab Chem. Commun., 2010,46, 4947-4949
4. Synthesis, photophysical and nonlinear optical properties of a series of ball-type phthalocyanines in solution and thin films†

Njemuwa Nwaji,John Mack,Jonathan Britton,Tebello Nyokong New J. Chem., 2017,41, 2020-2028
5. VII.—On the crystallised hydrates of baryta and strontia

Q. J. Chem. Soc., 1861,13, 48-50
6. The “silent CO”: a new technique for calculating transition metal carbonyl force fields†

John A. Timney,James J. Turner Dalton Trans., 2022,51, 1434-1445
7. CoTe nanoparticle-embedded N-doped hollow carbon polyhedron: an efficient catalyst for H2O2 electrosynthesis in acidic media†

Jie Liang,Luchao Yue,Kai Dong,Zhaoquan Xu,Tingshuai Li,Qian Liu,Yonglan Luo,Yang Liu,Shuyan Gao,Abdullah M. Asiri,Qingquan Kong,Xiaodong Guo,Xuping Sun J. Mater. Chem. A, 2021,9, 21703-21707
8. Synthesis and antimicrobial activity of novel bis-benzimidazolium salts†

Amélie Dubreuil,Pierre Mas,Andreea R. Schmitzer New J. Chem., 2023,47, 51-55
9. Report of the Departmental Committee on the Composition and Description of Food

Analyst, 1934,59, 407-409
10. 2014 atomic spectrometry update – a review of advances in environmental analysis

Owen T. Butler,Warren R. L. Cairns,Jennifer M. Cook,Christine M. Davidson J. Anal. At. Spectrom., 2015,30, 21-63

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